Pentyl 4-benzoylbenzoate

• CAS No.: 59845-91-9
• Molecular Formula: C19H20O3
• Molecular Weight: 296.4 g/mol
• IUPAC Name: pentyl 4-benzoylbenzoate
• InChI: InChI=1S/C19H20O3/c1-2-3-7-14-22-19(21)17-12-10-16(11-13-17)18(20)15-8-5-4-6-9-15/h4-6,8-13H,2-3,7,14H2,1H3
• InChI Key: XFTVMSMGGOQDBX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC(=O)C1=CC=C(C=C1)C(=O)C2=CC=CC=C2

Description

Pentyl 4-benzoylbenzoate is an organic compound that belongs to the class of esters. It is derived from benzoic acid and is characterized by the presence of a pentyl group attached to the benzene ring. This compound is known for its applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

Pentyl 4-benzoylbenzoate can be synthesized through esterification reactions. One common method involves the reaction of 4-benzoylbenzoic acid with pentanol in the presence of a strong acid catalyst such as sulfuric acid. The reaction is typically carried out under reflux conditions to ensure complete conversion of the reactants to the desired ester.

Industrial Production Methods

In industrial settings, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of advanced catalysts and optimized reaction conditions can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

Pentyl 4-benzoylbenzoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form benzoic acid derivatives.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The benzene ring can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: Halogens (e.g., bromine) in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Benzoic acid derivatives.

Reduction: Alcohol derivatives.

Substitution: Halogenated benzene derivatives.

Scientific Research Applications

Pentyl 4-benzoylbenzoate has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of pentyl 4-benzoylbenzoate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Benzyl benzoate: An ester of benzoic acid and benzyl alcohol, used as a medication and insect repellent.

Methyl benzoate: An ester of benzoic acid and methanol, used in perfumery and as a solvent.

Ethyl benzoate: An ester of benzoic acid and ethanol, used in flavorings and fragrances.

Uniqueness

Pentyl 4-benzoylbenzoate is unique due to its specific structure, which imparts distinct chemical and physical properties. Its longer alkyl chain compared to other benzoate esters can influence its solubility, reactivity, and interactions with other molecules.